Cas no 2715050-76-1 (Tert-butyl 4-amino-4-ethylhexanoate)

• Product Name: Tert-butyl 4-amino-4-ethylhexanoate
• CAS No: 2715050-76-1
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 5559589
• PubChem ID: 165996781
• Update Time: 2023-07-07

Tert-butyl 4-amino-4-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-ethylhexanoate
• 2715050-76-1
• EN300-37343549
• Tert-butyl 4-amino-4-ethylhexanoate

• Inchi： 1S/C12H25NO2/c1-6-12(13,7-2)9-8-10(14)15-11(3,4)5/h6-9,13H2,1-5H3
• InChI Key： POASJYQWKQPEAX-UHFFFAOYSA-N
• SMILES： O(C(CCC(CC)(CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų